Cas no 2172507-83-2 (1-(4-ethynylpiperidin-1-yl)-3-fluoropropan-2-ol)

• Product Name: 1-(4-ethynylpiperidin-1-yl)-3-fluoropropan-2-ol
• CAS No: 2172507-83-2
• MF: C₁₀H₁₆FNO
• MW: 185.23854637146
• CID: 5952611
• PubChem ID: 165598138
• Update Time: 2025-05-30

1-(4-ethynylpiperidin-1-yl)-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethynylpiperidin-1-yl)-3-fluoropropan-2-ol
• 2172507-83-2
• EN300-1648997

• Inchi： 1S/C10H16FNO/c1-2-9-3-5-12(6-4-9)8-10(13)7-11/h1,9-10,13H,3-8H2
• InChI Key： DLWAZMRCQBUPCF-UHFFFAOYSA-N
• SMILES： FCC(CN1CCC(C#C)CC1)O

Computed Properties

• Exact Mass: 185.121592296g/mol
• Monoisotopic Mass: 185.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-(4-ethynylpiperidin-1-yl)-3-fluoropropan-2-ol

Comprehensive Overview of 1-(4-ethynylpiperidin-1-yl)-3-fluoropropan-2-ol (CAS No. 2172507-83-2)

The compound 1-(4-ethynylpiperidin-1-yl)-3-fluoropropan-2-ol (CAS No. 2172507-83-2) is a specialized organic molecule featuring a unique combination of structural elements, including a piperidine ring, ethynyl group, and fluorine substitution. This molecular architecture makes it particularly interesting for researchers in medicinal chemistry and drug discovery. The presence of both fluorine and ethynyl moieties enhances its potential as a building block for pharmaceutical intermediates, aligning with current trends in targeted drug design and precision medicine.

In recent years, compounds containing fluorinated propanol derivatives have gained significant attention due to their improved metabolic stability and bioavailability. The 4-ethynylpiperidine component contributes to the molecule's ability to interact with biological targets, particularly in neurological and oncological applications. Researchers are actively investigating similar structures for their potential in addressing challenging medical conditions, reflecting the growing demand for novel therapeutic agents in the healthcare sector.

The physicochemical properties of 1-(4-ethynylpiperidin-1-yl)-3-fluoropropan-2-ol make it suitable for various synthetic applications. Its molecular weight of approximately 197.23 g/mol and balanced lipophilicity profile suggest good membrane permeability, a critical factor in drug development. The compound's fluoropropanol segment is particularly noteworthy, as fluorination often enhances binding affinity and modifies pharmacokinetic properties, addressing common questions about structure-activity relationships in modern pharmaceutical research.

From a synthetic chemistry perspective, the ethynylpiperidine moiety offers multiple sites for further functionalization, making this compound valuable for parallel synthesis and combinatorial chemistry approaches. This characteristic aligns with current industry needs for versatile intermediates that can accelerate drug discovery timelines. The growing interest in click chemistry applications further enhances the utility of compounds containing terminal alkyne groups like the 4-ethynylpiperidin-1-yl fragment in this molecule.

Market analysis indicates increasing demand for specialized fluorinated building blocks in pharmaceutical research, with 1-(4-ethynylpiperidin-1-yl)-3-fluoropropan-2-ol representing a valuable addition to this category. The compound's potential applications span multiple therapeutic areas, including central nervous system disorders and metabolic diseases, reflecting current healthcare priorities. Its structural features address frequently searched topics in medicinal chemistry forums regarding the design of blood-brain barrier permeable compounds and targeted drug delivery systems.

Quality control and characterization of 1-(4-ethynylpiperidin-1-yl)-3-fluoropropan-2-ol typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements of pharmaceutical applications, responding to industry concerns about impurity profiles and batch-to-batch consistency. The fluorine atom's distinct NMR signature facilitates structural verification, a practical advantage for researchers working with this material.

Environmental and safety considerations for handling 1-(4-ethynylpiperidin-1-yl)-3-fluoropropan-2-ol follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during handling, addressing common workplace safety queries. The compound's stability profile suggests compatibility with standard storage conditions, an important factor for research facilities managing diverse chemical inventories.

The synthesis of 1-(4-ethynylpiperidin-1-yl)-3-fluoropropan-2-ol typically involves multi-step organic transformations, with the piperidine-ethynyl coupling and fluoropropanol introduction being key steps. Recent publications have explored optimized routes to similar structures, reflecting the scientific community's ongoing interest in efficient synthetic methodologies. These developments respond to frequently searched topics about green chemistry approaches and atom-economical reactions in modern synthetic organic chemistry.

In the context of intellectual property, derivatives of 1-(4-ethynylpiperidin-1-yl)-3-fluoropropan-2-ol have appeared in patent applications related to therapeutic agents, particularly in neurological indications. This patent activity underscores the compound's relevance to current drug discovery efforts and addresses common inquiries about novel chemical entities in pharmaceutical development pipelines. The structural flexibility of this scaffold allows for generation of diverse analogs, a strategy frequently employed in lead optimization programs.

Future research directions for 1-(4-ethynylpiperidin-1-yl)-3-fluoropropan-2-ol and its derivatives may explore its potential in emerging therapeutic areas such as targeted protein degradation and allosteric modulation. These applications align with cutting-edge trends in drug discovery and respond to growing scientific interest in novel mechanisms of action. The compound's balanced physicochemical properties position it well for such investigations, potentially addressing frequently searched questions about next-generation therapeutic modalities.

From a commercial availability standpoint, 1-(4-ethynylpiperidin-1-yl)-3-fluoropropan-2-ol (CAS No. 2172507-83-2) is typically supplied by specialty chemical providers serving the pharmaceutical research sector. Current market trends show increasing demand for such customized building blocks, reflecting the expansion of drug discovery programs worldwide. Suppliers often provide technical data sheets and certificates of analysis, addressing common purchaser requirements for research-grade chemicals.

The compound's role in academic research continues to grow, with several recent publications referencing similar fluorinated piperidine derivatives in methodological studies and medicinal chemistry programs. This academic interest responds to frequent searches about innovative synthetic approaches and structure-based drug design principles. The molecule's unique combination of features makes it particularly valuable for educational purposes in advanced organic chemistry courses.

In conclusion, 1-(4-ethynylpiperidin-1-yl)-3-fluoropropan-2-ol represents a versatile and scientifically interesting compound with multiple potential applications in pharmaceutical research and development. Its structural features address current challenges in drug design while offering opportunities for further chemical exploration. As research into targeted therapies continues to advance, compounds like this will likely play increasingly important roles in addressing unmet medical needs and advancing scientific understanding of structure-activity relationships.